Cas no 1352532-63-8 ([5-(1-Isopropyl-pyrrolidin-2-yl)-pyridin-2-yl]-carbamic acid tert-butyl ester)

• Product Name: [5-(1-Isopropyl-pyrrolidin-2-yl)-pyridin-2-yl]-carbamic acid tert-butyl ester
• CAS No: 1352532-63-8
• MF: C₁₇H₂₇N₃O₂
• MW: 305.415184259415
• CID: 5159462
• Update Time: 2025-08-04

[5-(1-Isopropyl-pyrrolidin-2-yl)-pyridin-2-yl]-carbamic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• [5-(1-Isopropyl-pyrrolidin-2-yl)-pyridin-2-yl]-carbamic acid tert-butyl ester

• Inchi： 1S/C17H27N3O2/c1-12(2)20-10-6-7-14(20)13-8-9-15(18-11-13)19-16(21)22-17(3,4)5/h8-9,11-12,14H,6-7,10H2,1-5H3,(H,18,19,21)
• InChI Key： NCJXSRCIXZWBJY-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC1=NC=C(C2CCCN2C(C)C)C=C1

Additional information on [5-(1-Isopropyl-pyrrolidin-2-yl)-pyridin-2-yl]-carbamic acid tert-butyl ester

Introduction to [5-(1-Isopropyl-pyrrolidin-2-yl)-pyridin-2-yl]-carbamic acid tert-butyl ester (CAS No. 1352532-63-8)

[5-(1-Isopropyl-pyrrolidin-2-yl)-pyridin-2-yl]-carbamic acid tert-butyl ester is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound, identified by its CAS number 1352532-63-8, features a unique structural framework that combines a pyridine ring with a pyrrolidine moiety, both of which are pivotal in the design of bioactive molecules. The presence of a carbamate group terminated with a tert-butyl ester further enhances its potential as a versatile intermediate in synthetic chemistry.

The structural attributes of [5-(1-Isopropyl-pyrrolidin-2-yl)-pyridin-2-yl]-carbamic acid tert-butyl ester make it an intriguing candidate for further exploration in medicinal chemistry. The pyridine ring is well-documented for its ability to interact with biological targets, while the pyrrolidine scaffold is often employed in the development of central nervous system (CNS) therapeutics. The carbamate functionality, on the other hand, provides a site for chemical modification, enabling the synthesis of more complex derivatives.

In recent years, there has been a surge in research focused on developing novel small molecules that can modulate neurological and psychiatric disorders. The combination of the pyridine and pyrrolidine moieties in [5-(1-Isopropyl-pyrrolidin-2-yl)-pyridin-2-yl]-carbamic acid tert-butyl ester suggests potential applications in this domain. For instance, studies have shown that derivatives of pyridine-pyrrolidine hybrids can exhibit significant affinity for certain neurotransmitter receptors, making them promising candidates for therapeutic intervention.

One of the most compelling aspects of this compound is its synthetic accessibility. The tert-butyl ester group serves as an excellent protecting group for the carbamate moiety, allowing for selective deprotection under mild conditions. This feature is particularly valuable in multi-step synthetic routes where orthogonal functional group manipulations are required. Additionally, the 1-isopropyl substitution on the pyrrolidine ring introduces steric bulk, which can be exploited to fine-tune the pharmacokinetic properties of derived compounds.

The pharmaceutical industry has increasingly recognized the importance of structure-based drug design. [5-(1-Isopropyl-pyrrolidin-2-yl)-pyridin-2-yl]-carbamic acid tert-butyl ester exemplifies how rational molecular design can lead to the discovery of novel therapeutic agents. Computational modeling and high-throughput screening have been instrumental in identifying promising scaffolds for further optimization. The structural features of this compound make it an attractive starting point for such endeavors.

Recent advancements in biocatalysis have also opened new avenues for the synthesis and functionalization of complex molecules like [5-(1-Isopropyl-pyrrolidin-2-yl)-pyridin-2-yl]-carbamic acid tert-butyl ester. Enzymatic methods offer high selectivity and mild reaction conditions, which can be particularly advantageous when dealing with sensitive functional groups such as carbamates. By leveraging biocatalytic strategies, researchers can achieve efficient and scalable synthesis of this compound and its derivatives.

The potential applications of [5-(1-Isopropyl-pyrrolidin-2-yl)-pyridin-2-yl]-carbamic acid tert-butyl ester extend beyond CNS disorders. Its structural motifs are also relevant in the development of antiviral and anticancer agents. For example, studies have demonstrated that pyridine-pyrrolidine hybrids can interfere with viral replication by inhibiting key enzymes involved in viral metabolism. Similarly, these compounds have shown promise as inhibitors of cancer cell proliferation by targeting specific signaling pathways.

In conclusion, [5-(1-Isopropyl-pyrrolidin-2-yl)-pyridin-2-ylyl]-carbamic acid tert-butyl ester (CAS No. 1352532-63) represents a significant advancement in pharmaceutical chemistry. Its unique structural features, combined with its synthetic versatility, make it a valuable tool for drug discovery and development. As research continues to uncover new therapeutic targets and mechanisms, compounds like this are poised to play a crucial role in addressing some of the most pressing challenges in medicine today.